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Compound of Interest

Compound Name: Demethoxyencecalinol

Cat. No.: B1596252

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available information on
synthetic Demethoxyencecalinol. It is important to note that publicly accessible, peer-
reviewed data on the synthesis, purity, and stability of this specific compound is limited.
Therefore, this guide combines the available data with generalized experimental protocols and
workflows applicable to chromene-based natural products. The experimental sections should
be considered as templates and require specific validation.

Introduction

Demethoxyencecalinol, systematically named 6-(1-Hydroxyethyl)-2,2-dimethyl-2H-1-
benzopyran, is a naturally occurring chromene derivative.[1] Chromenes are a class of
heterocyclic compounds widely found in plants and are recognized for their diverse biological
activities, making them of interest to the pharmaceutical and medicinal chemistry sectors. This
guide aims to consolidate the known information regarding Demethoxyencecalinol and
provide a framework for its purity and stability assessment.

Chemical Structure and Properties:
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Property Value Source
1-(2,2-dimethylchromen-6-
IUPAC Name PubChem
yl)ethanol
Demethoxyencecalinol, 6-(1-
Synonyms Hydroxyethyl)-2,2-dimethyl-2H-  PubChem
1-benzopyran
CAS Number 71822-00-9 PubChem
Molecular Formula C13H1602 [1]
Molecular Weight 204.26 g/mol [1]
Appearance Solid (presumed) General Knowledge
Solubility Data not available

Purity Profile of Synthetic Demethoxyencecalinol

Detailed purity data for synthetically produced Demethoxyencecalinol is not extensively

reported in the scientific literature. However, a typical purity analysis for a synthetic chromene

derivative would involve a combination of chromatographic and spectroscopic techniques.

Table 2.1: Representative Purity Data for a Synthetic Batch (Hypothetical)
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Specification

Analytical Method Parameter . Result

(Typical)
HPLC-UV Assay >98.0% Data not available
Total Impurities <2.0% Data not available

Any single unknown

) ) <0.5% Data not available
impurity
LC-MS Major Peak (m/z) [M+H]* = 205.1223 Data not available
1H NMR Conforms to structure Conforms Data not available
Residual Solvents )
e.g., Ethyl Acetate < 5000 ppm Data not available
(GC)
e.g., Hexane <290 ppm Data not available
Water Content (Karl .
<0.5% Data not available

Fischer)

Stability of Synthetic Demethoxyencecalinol

The stability of Demethoxyencecalinol has not been specifically documented. Generally,
chromene derivatives can be susceptible to degradation under various stress conditions.[2][3]
Stability studies are crucial to determine the shelf-life and appropriate storage conditions.

Table 3.1: Summary of Forced Degradation Studies (Hypothetical)
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Major Degradants

Stress Condition Duration Assay (%)
Formed

Acid Hydrolysis (0.1 M ) )

24 hours Data not available Data not available
HCI, 60°C)
Base Hydrolysis (0.1 ) ]

24 hours Data not available Data not available
M NaOH, 60°C)
Oxidative (3% H20z2, ) i
RT) 24 hours Data not available Data not available
Thermal (80°C, solid ) )

7 days Data not available Data not available
state)
Photolytic (ICH Q1B) 1.2 million lux hours Data not available Data not available

Long-Term Stability Recommendation (Hypothetical): Based on the general stability of related
natural products, it is recommended to store Demethoxyencecalinol in a well-closed
container, protected from light, at a controlled room temperature or under refrigerated
conditions.[2]

Experimental Protocols (Generalized)

The following are generalized protocols for the types of experiments that would be required to
determine the purity and stability of Demethoxyencecalinol. These would need to be
optimized and validated for this specific molecule.

4.1 Purity Determination by High-Performance Liquid Chromatography (HPLC)
 Instrumentation: HPLC with UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pym).

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

o Gradient Program: Start at 70% A, ramp to 100% B over 20 minutes, hold for 5 minutes, and
return to initial conditions.
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 10 pL.

Sample Preparation: Dissolve the sample in methanol to a concentration of 1 mg/mL.
4.2 Forced Degradation Studies

Forced degradation studies are essential for understanding the degradation pathways and for
developing stability-indicating analytical methods.[3][4]

o Acid Hydrolysis: Dissolve Demethoxyencecalinol in a 1:1 mixture of acetonitrile and 0.1 M
HCI. Heat at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

o Base Hydrolysis: Dissolve Demethoxyencecalinol in a 1:1 mixture of acetonitrile and 0.1 M
NaOH. Heat at 60°C for 24 hours. Neutralize with 0.1 M HCI before analysis.

» Oxidative Degradation: Dissolve Demethoxyencecalinol in acetonitrile and add 3%
hydrogen peroxide. Keep at room temperature for 24 hours.

o Thermal Degradation: Store the solid compound in an oven at 80°C for 7 days.

» Photostability: Expose the solid compound to light providing an overall illumination of not less
than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter (as per ICH Q1B guidelines).

Visualized Workflows

The following diagrams illustrate generalized workflows for the isolation and stability testing of a
natural product like Demethoxyencecalinol.
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Fig 1. Generalized workflow for natural product isolation.
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Forced Degradation Study Workflow
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Fig 2. Workflow for a forced degradation stability study.

Conclusion and Future Directions

Demethoxyencecalinol is a known natural product with potential for further scientific
investigation. However, the current body of public literature lacks detailed studies on its
synthesis, purification, and stability. For this compound to be considered for further
development, comprehensive studies are required to:
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» Develop and validate a scalable synthetic route.

o Establish a comprehensive purity profile, including the identification and characterization of
process-related impurities and potential degradants.

e Conduct thorough stability studies under various conditions to establish its degradation
pathways and determine a suitable shelf-life.

The information and generalized protocols provided in this guide serve as a foundational
framework for researchers and drug development professionals to design and execute these
necessary studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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